Cas no 898771-92-1 (5-(1,3-Dioxolan-2-yl)-2-thienyl heptyl ketone)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-thienyl heptyl ketone
• CAS No: 898771-92-1
• MF: C₁₅H₂₂O₃S
• MW: 282.398383617401
• MDL: MFCD07699069
• CID: 868816
• PubChem ID: 24723437
• Update Time: 2025-04-19

5-(1,3-Dioxolan-2-yl)-2-thienyl heptyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]octan-1-one
• 5-(1,3-DIOXOLAN-2-YL)-2-THIENYL HEPTYL KETONE
• 898771-92-1
• MFCD07699069
• AKOS016018709
• DTXSID60641877
• 5-(1,3-DIOXOLAN-2-YL)-2-THIENYLHEPTYLKETONE
• 5-(1,3-Dioxolan-2-yl)-2-thienyl heptyl ketone

• MDL： MFCD07699069
• Inchi： 1S/C15H22O3S/c1-2-3-4-5-6-7-12(16)13-8-9-14(19-13)15-17-10-11-18-15/h8-9,15H,2-7,10-11H2,1H3
• InChI Key： DAPMBTRNGZHTEO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1OCCO1)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 282.12900
• Monoisotopic Mass: 282.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 4.33670